Cas no 885957-66-4 (2-(3,5-dimethoxyphenyl)ethanimidamide)

• Product Name: 2-(3,5-dimethoxyphenyl)ethanimidamide
• CAS No: 885957-66-4
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 1929230
• PubChem ID: 3658691
• Update Time: 2025-05-20

2-(3,5-dimethoxyphenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• (1Z)-2-(3,5-Dimethoxyphenyl)ethanimidamide
• 2-(3,5-Dimethoxy-Phenyl)-Acetamidine
• 2-(3,5-dimethoxyphenyl)ethanimidamide

• MDL： MFCD05662997
• Inchi： 1S/C10H14N2O2/c1-13-8-3-7(5-10(11)12)4-9(6-8)14-2/h3-4,6H,5H2,1-2H3,(H3,11,12)
• InChI Key： NHDXTWWHZWADGQ-UHFFFAOYSA-N
• SMILES： C(N)(CC1=CC(OC)=CC(OC)=C1)=N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(3,5-dimethoxyphenyl)ethanimidamide

Professional Introduction to Compound with CAS No. 885957-66-4 and Product Name: 2-(3,5-dimethoxyphenyl)ethanimidamide

2-(3,5-dimethoxyphenyl)ethanimidamide, identified by the CAS number 885957-66-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of amides derived from ethanimidic acid, featuring a phenyl ring substituted with two methoxy groups at the 3rd and 5th positions. The structural motif of 2-(3,5-dimethoxyphenyl)ethanimidamide makes it a promising candidate for further exploration in medicinal chemistry due to its unique electronic and steric properties.

The 3,5-dimethoxyphenyl moiety introduces hydrophobicity and potential hydrogen bonding capabilities, which are critical factors in drug-receptor interactions. This substitution pattern is frequently employed in the design of bioactive molecules to enhance binding affinity and selectivity. The ethanimidamide core provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in amide-based compounds for their role in modulating biological pathways. The 2-(3,5-dimethoxyphenyl)ethanimidamide structure has been investigated for its potential applications in the development of novel therapeutic agents. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory and metabolic disorders. The methoxy groups on the phenyl ring contribute to its solubility profile, making it amenable to various formulation strategies.

One of the most compelling aspects of 2-(3,5-dimethoxyphenyl)ethanimidamide is its versatility in chemical modification. Researchers have explored its use as a precursor for synthesizing more intricate molecules through strategies such as nucleophilic substitution, coupling reactions, and heterocyclic transformations. These modifications have led to the discovery of several derivatives with enhanced biological activity and improved pharmacokinetic profiles. The compound’s ability to serve as a scaffold for drug discovery underscores its significance in modern medicinal chemistry.

The pharmacological potential of 2-(3,5-dimethoxyphenyl)ethanimidamide has been further explored through computational modeling and experimental validation. Molecular docking studies have revealed that this compound can interact with specific binding pockets on target proteins, suggesting its utility in developing targeted therapies. Additionally, in vitro assays have demonstrated its ability to modulate the activity of enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are key players in inflammatory responses.

Recent advancements in synthetic methodologies have enabled more efficient preparation of 2-(3,5-dimethoxyphenyl)ethanimidamide, making it more accessible for industrial-scale production. Techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis have streamlined the synthetic pathway, reducing reaction times and improving yields. These improvements are crucial for facilitating further research and development efforts aimed at harnessing the therapeutic potential of this compound.

The safety profile of 2-(3,5-dimethoxyphenyl)ethanimidamide is another area of active investigation. While preliminary data suggest that the compound is well-tolerated at moderate doses, comprehensive toxicological studies are necessary to fully assess its safety margins. These studies will provide critical insights into its potential side effects and optimal dosing regimens, ensuring that it can be developed into a safe and effective therapeutic agent.

In conclusion, 2-(3,5-dimethoxyphenyl)ethanimidamide (CAS No. 885957-66-4) represents a promising entity in pharmaceutical research due to its unique structural features and potential biological activities. Its combination of hydrophobicity provided by the 3,5-dimethoxyphenyl group and reactivity offered by the ethanimidamide core makes it an attractive scaffold for drug discovery. As research continues to uncover new applications for this compound, it holds significant promise for contributing to advancements in therapeutic interventions across various disease areas.